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Compound of Interest

Compound Name: Deshydroxyethoxy Ticagrelor-d7

Cat. No.: B12414009 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for the safe disposal of

Deshydroxyethoxy Ticagrelor-d7, a deuterated metabolite of Ticagrelor.

Chemical and Physical Properties

Deshydroxyethoxy Ticagrelor-d7 is a white to off-white solid.[1] It is a deuterated analog of

Deshydroxyethoxy Ticagrelor. The key identifiers for this compound are presented in the table

below.

Identifier Value

Chemical Name

(1S,2R,3S,4R)-4-(7-(((1R,2S)-2-(3,4-

difluorophenyl)cyclopropyl) amino)-5-((propyl-

d7)thio)-3H-[1][2][3]triazolo[4,5-d]pyrimidin-3-

yl)cyclopentane-1,2,3-triol[1]

Molecular Formula C₂₁H₁₇D₇F₂N₆O₃S[1]

Molecular Weight 485.56 g/mol [1]

Unlabeled CAS Number 220347-05-7[2][4]
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The Safety Data Sheet (SDS) for the unlabeled parent compound, Deshydroxyethoxy

Ticagrelor, indicates several hazards that should be considered when handling the deuterated

form as well.[3]

Summary of Hazards:

Hazard Category Classification Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[3]

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin[3]

Skin Irritation Category 2 H315: Causes skin irritation[3]

Eye Irritation Category 2
H319: Causes serious eye

irritation[3]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[3]

Personal Protective Equipment (PPE):

To mitigate these risks, the following personal protective equipment should be worn:

Gloves: Chemically resistant gloves are required to prevent skin contact.[3]

Eye Protection: Safety glasses or goggles are necessary to protect against eye irritation.[3]

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin exposure.[3]

Respiratory Protection: If working in a poorly ventilated area or with fine powders, a

NIOSH/MSHA or European Standard EN 149 approved respirator is recommended.[3]

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the safe disposal of

Deshydroxyethoxy Ticagrelor-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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